Cas no 2411315-21-2 (N-(3-Ethoxyspiro[3.3]heptan-1-yl)-N-[(4-methyl-1,3-thiazol-5-yl)methyl]prop-2-enamide)

• Product Name: N-(3-Ethoxyspiro[3.3]heptan-1-yl)-N-[(4-methyl-1,3-thiazol-5-yl)methyl]prop-2-enamide
• CAS No: 2411315-21-2
• MF: C₁₇H₂₄N₂O₂S
• MW: 320.449663162231
• CID: 5356219
• PubChem ID: 154879525
• Update Time: 2025-06-13

N-(3-Ethoxyspiro[3.3]heptan-1-yl)-N-[(4-methyl-1,3-thiazol-5-yl)methyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(3-Ethoxyspiro[3.3]heptan-1-yl)-N-[(4-methyl-1,3-thiazol-5-yl)methyl]prop-2-enamide
• N-{3-ethoxyspiro[3.3]heptan-1-yl}-N-[(4-methyl-1,3-thiazol-5-yl)methyl]prop-2-enamide
• Z4323389091

• Inchi： 1S/C17H24N2O2S/c1-4-16(20)19(10-13-12(3)18-11-22-13)14-9-15(21-5-2)17(14)7-6-8-17/h4,11,14-15H,1,5-10H2,2-3H3
• InChI Key： HJZABKSTDDXYNT-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1CN(C(C=C)=O)C1CC(C21CCC2)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 438
• XLogP3: 2.9
• Topological Polar Surface Area: 70.7

Additional information on N-(3-Ethoxyspiro[3.3]heptan-1-yl)-N-[(4-methyl-1,3-thiazol-5-yl)methyl]prop-2-enamide

Research Brief on N-(3-Ethoxyspiro[3.3]heptan-1-yl)-N-[(4-methyl-1,3-thiazol-5-yl)methyl]prop-2-enamide (CAS: 2411315-21-2)

In recent years, the compound N-(3-Ethoxyspiro[3.3]heptan-1-yl)-N-[(4-methyl-1,3-thiazol-5-yl)methyl]prop-2-enamide (CAS: 2411315-21-2) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique spiro[3.3]heptane scaffold and thiazole moiety, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential clinical implications.

The synthesis of N-(3-Ethoxyspiro[3.3]heptan-1-yl)-N-[(4-methyl-1,3-thiazol-5-yl)methyl]prop-2-enamide involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, with particular emphasis on the stereoselective formation of the spiro[3.3]heptane core. Advanced spectroscopic methods, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

From a pharmacological perspective, this compound has demonstrated notable activity as a modulator of specific biological targets. Preliminary in vitro studies indicate its affinity for certain enzyme systems, particularly those involved in inflammatory and neurodegenerative pathways. The presence of the thiazole ring is believed to contribute to its binding efficiency, while the spiro[3.3]heptane moiety enhances its metabolic stability. These properties make it a candidate for further development in drug discovery programs targeting conditions such as Alzheimer's disease and chronic inflammation.

Recent in vivo studies have further elucidated the compound's pharmacokinetic profile. Animal models have shown favorable absorption and distribution characteristics, with minimal off-target effects reported. However, challenges remain in optimizing its bioavailability, prompting ongoing research into formulation strategies. Notably, the compound's ability to cross the blood-brain barrier has sparked interest in its potential for central nervous system (CNS) applications.

In conclusion, N-(3-Ethoxyspiro[3.3]heptan-1-yl)-N-[(4-methyl-1,3-thiazol-5-yl)methyl]prop-2-enamide represents a promising scaffold in medicinal chemistry. Its unique structural features and demonstrated biological activity warrant continued investigation. Future research directions may include structure-activity relationship (SAR) studies to refine its therapeutic profile, as well as preclinical evaluations to assess its safety and efficacy in disease models. The compound's CAS number, 2411315-21-2, serves as a key identifier for tracking its development in the scientific literature and patent landscape.